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Compound of Interest

Compound Name: Bronopol-d4

Cat. No.: B12399338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of

Bronopol-d4, a deuterated form of the broad-spectrum antimicrobial agent Bronopol. Given

the limited availability of specific experimental data for the deuterated compound, this

document primarily details the well-established properties of Bronopol. It is scientifically

understood that the chemical behavior of Bronopol-d4 is analogous to that of Bronopol, with

the primary distinction being its increased molecular weight due to the presence of deuterium

isotopes. This guide is intended to serve as a critical resource for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
Bronopol-d4 is a stable, isotopically labeled version of Bronopol (2-bromo-2-nitro-1,3-

propanediol). It serves as an excellent internal standard for quantitative analysis by mass

spectrometry. The fundamental chemical and physical characteristics are summarized below.
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Property Value References

IUPAC Name
2-Bromo-2-nitropropane-

1,1,3,3-d4-1,3-diol
[1]

Synonyms
BNPD-d4, 2-Bromo-2-nitro-1,3-

propanediol-d4
[2]

Molecular Formula C₃H₂D₄BrNO₄ [1]

Molecular Weight 204.01 g/mol [1]

Appearance
White to off-white crystalline

solid
[1]

Melting Point (of Bronopol)
Approximately 130 °C

(decomposes above 140 °C)
[3][4][5][6]

Unlabelled CAS Number 52-51-7

Solubility
Bronopol exhibits high solubility in polar solvents and is sparingly soluble in non-polar solvents.

This characteristic is crucial for its application in various formulations. The solubility of

Bronopol-d4 is expected to be comparable.

Solvent
Solubility (% w/v at 22–25
°C)

References

Water 28 [3][4][5]

Methanol 89 [4][6]

Ethanol 56 [4][6]

Isopropanol 41 [4][6]

Liquid Paraffin <0.5 [4][6]

Partition Coefficient (of Bronopol):
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The partition coefficient data indicates a strong preference for polar environments.

System
Partition Coefficient (log
Pow)

References

n-octanol/water 0.22

Hexanol/Water 0.74 [6]

Alkane (Liquid Paraffin)/Water 0.043 [6]

Chloroform/Water 0.068 [6]

Stability
The stability of Bronopol is significantly influenced by pH and temperature. It is most stable in

acidic conditions and degrades in alkaline environments.

Condition Stability References

Solid State
Stable for up to 3 years under

ambient conditions.
[6]

Aqueous Solution (pH 4, 20°C) Half-life of over 5 years. [7]

Aqueous Solution (pH 6, 20°C) Half-life of 1.5 years. [7]

Aqueous Solution (pH 8, 20°C) Half-life of 2 months. [7]

Alkaline Conditions
Decomposes to produce

formaldehyde and nitrite.
[3]

Elevated Temperatures (>140

°C)

Exothermic decomposition

releasing hydrogen bromide

and nitrogen oxides.

[3][4][5][6]

Experimental Protocols
Synthesis of Bronopol
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The synthesis of Bronopol, and by extension Bronopol-d4 (using deuterated starting

materials), typically involves a two-step process: hydroxymethylation of nitromethane followed

by bromination.

Methodology:

Hydroxymethylation: Nitromethane is reacted with formaldehyde in the presence of a base

catalyst to form 2-nitro-1,3-propanediol.

Bromination: The intermediate, 2-nitro-1,3-propanediol, is then brominated to yield Bronopol.

[8][9]

A detailed example of a lab-scale synthesis is as follows:

A solution of monobromonitromethane (0.29 mole) in methanol (70 ml) is added to a 55%

formaldehyde solution in methanol at 18 °C containing an alkaline catalyst.[10]

The reaction temperature is allowed to increase to 30 °C during the addition.[10]

The solution is then heated to 60 °C and maintained for three hours.[10]

After cooling to 20 °C, the pH is adjusted to 4.3 with 1.0 M aqueous HCl to stabilize the

product.[10]

The final product is isolated and purified through crystallization.

High-Performance Liquid Chromatography (HPLC)
Analysis of Bronopol
A reversed-phase HPLC method is commonly used for the determination of Bronopol and its

degradation products.

Methodology:

Chromatographic Column: RP-ODS column (150mm × 4.6mm, 5μm).[11]

Mobile Phase: A mixture of phosphoric acid in water and methanol (e.g., 95:5 v/v).[11] An

alternative mobile phase is 0.1% phosphoric acid in water: Methanol: 0.1% phosphoric acid
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in acetonitrile (80:10:10).[12]

Flow Rate: 1.0 ml/min.[11]

Column Temperature: 30°C.[11]

Detection: UV spectrophotometric detection at 210 nm or 250 nm.[11][12][13]

Sample Preparation: Samples should be dissolved in methanol to prevent degradation that

can occur in aqueous solutions.[14]
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Synthesis Pathway of Bronopol

Step 1: Hydroxymethylation

Step 2: Bromination

Nitromethane

2-Nitro-1,3-propanediol

 + Formaldehyde
(Base Catalyst)

Formaldehyde

Bronopol

 + Bromine

Bromine

Bronopol

Formaldehyde

Alkaline
Conditions

Bromonitroethanol

Alkaline
Conditions

Bromide Ion Nitrite Ion 2-Hydroxymethyl-2-nitropropane-1,3-diol

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6542876/
https://patents.google.com/patent/CN108614044A/en
https://patents.google.com/patent/CN108614044A/en
https://patents.google.com/patent/CN108614044A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC6542876/
https://pubmed.ncbi.nlm.nih.gov/22612984/
https://go.drugbank.com/articles/A32793
https://www.benchchem.com/product/b12399338?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bronopol-d4 | CymitQuimica [cymitquimica.com]

2. medchemexpress.com [medchemexpress.com]

3. Bronopol - Wikipedia [en.wikipedia.org]

4. Bronopol [chemeurope.com]

5. classicchemicals.com [classicchemicals.com]

6. BRONOPOL - Ataman Kimya [atamanchemicals.com]

7. industrialchemicals.gov.au [industrialchemicals.gov.au]

8. The Preparation Method of Bronopol - Nanjing Chemical Material Corp. [njchm.com]

9. researchgate.net [researchgate.net]

10. prepchem.com [prepchem.com]

11. CN108614044A - Assay method of the bronopol in relation to substance - Google
Patents [patents.google.com]

12. Development and validation of an analytical method for determination of bronopol and
kathon preservative in milk - PMC [pmc.ncbi.nlm.nih.gov]

13. The impact of the various chemical and physical factors on the degradation rate of
bronopol - PubMed [pubmed.ncbi.nlm.nih.gov]

14. go.drugbank.com [go.drugbank.com]

To cite this document: BenchChem. [A Technical Guide to the Chemical Properties of
Bronopol-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399338#what-are-the-chemical-properties-of-
bronopol-d4]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12399338?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/4Z-B-092003/52-51-7/bronopol-d4/
https://www.medchemexpress.com/bronopol-d4.html
https://en.wikipedia.org/wiki/Bronopol
https://www.chemeurope.com/en/encyclopedia/Bronopol.html
https://www.classicchemicals.com/bronopol.pdf
https://www.atamanchemicals.com/bronopol_u23397/
https://www.industrialchemicals.gov.au/sites/default/files/2022-01/EVA00058%20-%20Evaluation%20statement%20-%2014%20January%202022%20%5B1801%20KB%5D.pdf
https://www.njchm.com/the-preparation-method-of-bronopol.html
https://www.researchgate.net/publication/290330134_Synthesis_of_bronopol
https://prepchem.com/bronopol/
https://patents.google.com/patent/CN108614044A/en
https://patents.google.com/patent/CN108614044A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC6542876/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6542876/
https://pubmed.ncbi.nlm.nih.gov/22612984/
https://pubmed.ncbi.nlm.nih.gov/22612984/
https://go.drugbank.com/articles/A32793
https://www.benchchem.com/product/b12399338#what-are-the-chemical-properties-of-bronopol-d4
https://www.benchchem.com/product/b12399338#what-are-the-chemical-properties-of-bronopol-d4
https://www.benchchem.com/product/b12399338#what-are-the-chemical-properties-of-bronopol-d4
https://www.benchchem.com/product/b12399338#what-are-the-chemical-properties-of-bronopol-d4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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